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Compound of Interest

Compound Name: Titanium(III) oxide

Cat. No.: B075369 Get Quote

Introduction

Titanium(III) oxide (Ti₂O₃), a member of the Magnéli phases, is a fascinating material with a

characteristic semiconductor-to-metal transition at approximately 400-600 K.[1] This property,

along with its electrical conductivity and stability, makes it a promising candidate for

applications in next-generation electronics, catalysis, and energy storage.[1] The sol-gel

method offers a versatile and cost-effective route for synthesizing Ti₂O₃ powders with controlled

particle size and morphology.[2] This application note provides a detailed protocol for the sol-

gel synthesis of Ti₂O₃ powders, primarily focusing on a method involving in-situ carbon thermal

reduction.

Principle of the Method

The synthesis of Titanium(III) oxide via the sol-gel method is a multi-step process. It begins

with the hydrolysis and condensation of a titanium precursor, typically a titanium alkoxide, to

form a titania (TiO₂) gel. A key feature of the protocol for obtaining the lower oxidation state

Ti₂O₃ is the incorporation of an organic component, such as polyethylene glycol (PEG), which

serves as a carbon source.[2] Upon annealing the dried gel in an inert atmosphere at high

temperatures, the organic component carbonizes. This in-situ generated carbon then acts as a

reducing agent, converting the titanium dioxide to titanium(III) oxide.[2] Careful control of the

annealing temperature and atmosphere is crucial to achieve the desired phase-pure Ti₂O₃.[2]
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Materials

Titanium(IV) isopropoxide (TTIP) or Titanium(IV) butoxide (TBT)

Polyethylene glycol 600 (PEG-600)

Ethanol (absolute)

Deionized water

High-purity (99.999%) Argon gas

Equipment

Beakers and magnetic stir bars

Magnetic stirrer hotplate

Drying oven

Tube furnace with gas flow control

Mortar and pestle

Schlenk line or glovebox for handling air-sensitive materials (optional, but recommended)

Procedure

Sol Preparation:

In a beaker, dissolve a specific molar ratio of Titanium(IV) isopropoxide and PEG-600 in

absolute ethanol. A typical molar ratio of Ti:PEG can be optimized for desired carbon

content.

Stir the solution vigorously for 30 minutes to ensure homogeneity.

Separately, prepare a solution of deionized water and ethanol.
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Slowly add the water/ethanol solution dropwise to the titanium precursor solution while

stirring continuously. This initiates the hydrolysis and condensation reactions.

Gel Formation and Aging:

Continue stirring the solution until a viscous gel is formed. The time required for gelation

can vary depending on the specific concentrations and temperature.

Age the gel at room temperature for 24-48 hours to allow the polycondensation network to

strengthen.

Drying:

Dry the aged gel in an oven at 80-100°C for 12-24 hours to remove the solvent and

residual water, resulting in a xerogel.

Grind the dried xerogel into a fine powder using a mortar and pestle.

Annealing and Reduction:

Place the powdered xerogel in an alumina crucible and load it into a tube furnace.

Purge the furnace tube with high-purity argon gas for at least 30 minutes to create an inert

atmosphere.

Heat the furnace to 1200°C at a controlled rate (e.g., 10°C/min) under a constant flow of

argon.[2]

Hold the temperature at 1200°C for 4 hours to ensure complete reduction of TiO₂ to Ti₂O₃.

[2]

After the hold time, cool the furnace naturally to room temperature while maintaining the

argon atmosphere.

Product Collection:

Once at room temperature, the resulting black powder, which is Titanium(III) oxide, can

be collected. It is advisable to handle the final product in an inert atmosphere to prevent
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potential surface oxidation.

Data Presentation
Table 1: Summary of Quantitative Data for Sol-Gel Synthesized Ti₂O₃

Parameter Value
Characterization
Method

Reference

Annealing

Temperature
1200 °C Thermal Analysis [2]

Atmosphere
High Purity (99.999%)

Argon
- [2]

Heating Rate 10 °C/min Furnace Controller [2]

Annealing Time 4 hours Furnace Controller [2]

Particle Morphology

Irregular flake

structures with

spherical particles

FESEM [2]

Particle Size
200–500 nm (flakes),

20–50 nm (spheres)
FESEM [2]

Powder Electrical

Resistivity
2.5 × 10⁻³ Ω·m Four-probe method [2]

Mandatory Visualization
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Workflow for Sol-Gel Synthesis of Ti₂O₃ Powder
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Caption: Sol-Gel Synthesis Workflow for Titanium(III) Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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